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Compound of Interest

Compound Name: Glucosamine-15N hydrochloride

Cat. No.: B15555502 Get Quote

This technical guide provides a comprehensive overview of the molecular weight of

Glucosamine-15N hydrochloride, including comparative data with its unlabeled counterpart.

It details the standard experimental protocol for molecular weight determination and explores a

key biological pathway influenced by glucosamine, offering valuable information for

researchers, scientists, and professionals in drug development.

Molecular Weight Data
The incorporation of the stable isotope, Nitrogen-15 (¹⁵N), into the glucosamine molecule

results in a predictable mass shift. This isotopic labeling is a critical tool in various analytical

and research applications, including metabolic tracing and quantitative mass spectrometry. The

molecular weights of both the labeled and unlabeled forms of glucosamine hydrochloride are

summarized below.

Compound Chemical Formula Molecular Weight ( g/mol )

D-Glucosamine hydrochloride C₆H₁₄ClNO₅ 215.63[1][2][3][4]

D-Glucosamine-¹⁵N

hydrochloride
C₆H₁₃¹⁵NO₅·HCl 216.63[5][6]

Experimental Protocol: Molecular Weight
Determination by Mass Spectrometry
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Mass spectrometry is the standard and definitive method for determining the molecular weight

of compounds like Glucosamine-¹⁵N hydrochloride and confirming isotopic incorporation.

Objective: To accurately determine the molecular mass of the analyte and verify the mass shift

due to ¹⁵N labeling.

Methodology: Electrospray Ionization Time-of-Flight (ESI-TOF) Mass Spectrometry

Sample Preparation:

Accurately weigh a small amount (typically 1-5 mg) of D-Glucosamine-¹⁵N hydrochloride.

Dissolve the sample in a suitable solvent system, such as a mixture of ultrapure water and

acetonitrile, to a final concentration of approximately 1 mg/mL.

Further dilute the stock solution to a working concentration (e.g., 1-10 µg/mL) using the

same solvent system. The final solution may be acidified with a small amount of formic

acid (0.1%) to promote ionization.

Instrument Calibration:

Calibrate the mass spectrometer using a known calibration standard appropriate for the

mass range of the analyte. This ensures high mass accuracy.

Infusion and Ionization:

Introduce the prepared sample solution into the ESI source via direct infusion using a

syringe pump at a constant flow rate (e.g., 5-10 µL/min).

In the ESI source, a high voltage is applied to the sample, causing it to form a fine spray of

charged droplets.

A heated desolvation gas (typically nitrogen) aids in the evaporation of the solvent, leading

to the formation of gas-phase protonated molecular ions, [M+H]⁺.

Mass Analysis:

The generated ions are guided into the time-of-flight (TOF) mass analyzer.
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The TOF analyzer measures the mass-to-charge ratio (m/z) of the ions by determining the

time it takes for them to travel a fixed distance to the detector. Lighter ions travel faster

than heavier ions.

Data Acquisition and Analysis:

Acquire the mass spectrum over a relevant m/z range (e.g., m/z 100-500).

Identify the peak corresponding to the protonated molecule [M+H]⁺. For Glucosamine-¹⁵N,

the theoretical m/z for the [M+H]⁺ ion (of the free base) is approximately 181.08.

Compare the experimentally measured mass to the calculated theoretical mass to confirm

the identity and isotopic enrichment of the compound. The observed mass should be

approximately 1 Da higher than that of the unlabeled glucosamine.
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Experimental workflow for molecular weight determination.
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Relevant Signaling Pathway: Glucosamine and
MAPK Inhibition
Glucosamine has been shown to exert anti-inflammatory effects by modulating intracellular

signaling cascades. One of the key mechanisms involves the inhibition of the Mitogen-

Activated Protein Kinase (MAPK) pathway, which is often activated by pro-inflammatory

cytokines like Interleukin-1β (IL-1β) in conditions such as osteoarthritis.

In chondrocytes, IL-1β stimulation typically leads to the phosphorylation and activation of

several MAPK members, including c-Jun N-terminal kinase (JNK) and p38.[7] This activation

cascade results in the expression of matrix metalloproteinases (MMPs), enzymes that degrade

cartilage.[7] Studies have demonstrated that pretreatment with glucosamine can inhibit the IL-

1β-induced phosphorylation of JNK and p38, thereby downregulating the expression of

degradative enzymes and protecting cartilage.[7][8]
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Glucosamine's inhibition of the IL-1β-induced MAPK pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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